Cas no 1261884-26-7 (3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile)

• Product Name: 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile
• CAS No: 1261884-26-7
• MF: C₁₆H₉F₆NO
• MW: 345.239185094833
• CID: 4994771
• Update Time: 2025-08-01

3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile

• Inchi： 1S/C16H9F6NO/c17-15(18,19)14-6-2-5-12(13(14)7-8-23)10-3-1-4-11(9-10)24-16(20,21)22/h1-6,9H,7H2
• InChI Key： UFMNHVMFFOJBPK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CC=C(C=2)OC(F)(F)F)=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 465
• XLogP3: 5.3
• Topological Polar Surface Area: 33

Additional information on 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile

3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile (CAS No. 1261884-26-7): A Comprehensive Overview

3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile (CAS No. 1261884-26-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of biphenyl derivatives, which are known for their diverse applications in drug discovery and development.

The molecular structure of 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile is characterized by the presence of a biphenyl core, a trifluoromethoxy group, and a trifluoromethyl group, along with a cyano group at the 2-position of the acetonitrile moiety. These functional groups contribute to the compound's stability, solubility, and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile in several therapeutic areas. One notable application is in the development of anticancer agents. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation, which are critical for cancer therapy.

In addition to its anticancer properties, 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy and safety. Its high lipophilicity allows it to cross biological membranes easily, while its metabolic stability ensures prolonged activity in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings provide a strong foundation for further clinical development and potential approval as a novel therapeutic agent.

The synthesis of 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile involves several steps, including the formation of the biphenyl core through a Suzuki coupling reaction, followed by the introduction of the trifluoromethoxy and trifluoromethyl groups via electrophilic aromatic substitution reactions. The final step involves the installation of the cyano group through a nitrile formation reaction. These synthetic methods have been optimized to achieve high yields and purity levels, making large-scale production feasible.

In conclusion, 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-acetonitrile (CAS No. 1261884-26-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.